molecular formula C11H11N3O5 B8282305 ethyl 3-methoxy-5-nitro-1H-indazol-1-carboxylate

ethyl 3-methoxy-5-nitro-1H-indazol-1-carboxylate

Cat. No.: B8282305
M. Wt: 265.22 g/mol
InChI Key: KAXQXFSKVXQQKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-methoxy-5-nitro-1H-indazol-1-carboxylate is a useful research compound. Its molecular formula is C11H11N3O5 and its molecular weight is 265.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11N3O5

Molecular Weight

265.22 g/mol

IUPAC Name

ethyl 3-methoxy-5-nitroindazole-1-carboxylate

InChI

InChI=1S/C11H11N3O5/c1-3-19-11(15)13-9-5-4-7(14(16)17)6-8(9)10(12-13)18-2/h4-6H,3H2,1-2H3

InChI Key

KAXQXFSKVXQQKQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1C2=C(C=C(C=C2)[N+](=O)[O-])C(=N1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodomethane (10 ml) and cesium carbonate (4.89 g) were added to an acetone (20 ml) solution containing ethyl 3-hydroxy-5-nitro-1H-indazol-1-carboxylate (2.51 g) obtained in the 2nd step under ice cooling in a nitrogen atmosphere, followed by stirring at 80° C. for 0.5 hours. An insoluble precipitate was removed by filtration and the solvent was distilled away under reduced pressure. The obtained residue was purified by silica gel chromatography (n-hexane:ethyl acetate=1:0 to 4:1). A white solid of ethyl 3-methoxy-5-nitro-1H-indazol-1-carboxylate (1.24 g) was thus obtained.
Quantity
10 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
4.89 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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